Cas no 1807086-81-2 (Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1807086-81-2
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4873596
• Update Time: 2025-05-20

Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-7-10(12)6(5-15)3-8(16-7)11(13)14/h3,11H,2,4-5,15H2,1H3
• InChI Key： NCANFRQUXRFMTP-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OCC)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate

Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1807086-81-2): A Comprehensive Overview

Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1807086-81-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of complex molecules that exhibit pharmacological activity.

The molecular structure of Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate consists of a pyridine core substituted with various functional groups. The presence of an aminomethyl group at the 4-position, a chloro substituent at the 3-position, and a difluoromethyl group at the 6-position imparts distinct reactivity and binding properties. These features make the compound a versatile building block for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and infectious diseases. Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate has emerged as a key intermediate in the synthesis of such inhibitors. Its pyridine scaffold is commonly found in many bioactive compounds due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The synthesis of Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate involves multi-step organic transformations, showcasing the expertise required in medicinal chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective substitution reactions to introduce the necessary substituents. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, ensures high yields and purity of the final product.

The pharmacological potential of Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify potential therapeutic applications. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. Additionally, its structural features have been leveraged to develop novel antiviral agents targeting specific viral proteases.

The< strong>difluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into active pharmaceutical ingredients (APIs) due to its favorable pharmacokinetic properties. The< strong>aminomethyl group further contributes to the compound's versatility by allowing for additional derivatization and conjugation with other bioactive molecules.

In conclusion, Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetate will undoubtedly play a crucial role in shaping the future of medicine.